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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole

CAS No.: 3484-23-9

Cat. No.: B1268853

Get Quote

Introduction & Significance
2-Methyl-6-nitro-1H-indole (CAS: 3484-23-9) is a critical heterocyclic scaffold used in the

synthesis of bioactive alkaloids, tryptophan 2,3-dioxygenase (TDO) inhibitors, and melatonin

receptor agonists.[1][2] The presence of the nitro group at the C6 position renders the indole

ring electron-deficient, altering its reactivity profile compared to the parent indole, particularly in

nucleophilic aromatic substitutions and reduction pathways to amino-indoles.

This guide provides a validated reference for the structural elucidation of 2-Methyl-6-nitro-1H-
indole, consolidating experimental data (NMR, IR, MS) with mechanistic synthesis insights.

Synthesis & Preparation
To ensure spectroscopic accuracy, the compound is typically synthesized via the Fischer Indole

Synthesis. This method, while robust, produces regioisomers that must be rigorously

separated.

Reaction Pathway
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The condensation of 3-nitrophenylhydrazine with acetone (or acetone equivalents) yields the

corresponding hydrazone. Acid-catalyzed cyclization ([3,3]-sigmatropic rearrangement)

produces a mixture of the 4-nitro and 6-nitro isomers.

Regioselectivity: Cyclization at the para position relative to the nitro group (leading to the 6-

nitro isomer) is generally favored sterically over the ortho position (leading to the 4-nitro

isomer), but mixtures are inevitable.

Purification: The 6-nitro isomer is isolated via column chromatography or fractional

crystallization (often less soluble than the 4-nitro isomer).
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Figure 1: Fischer Indole Synthesis pathway emphasizing the critical separation step for

isomeric purity.

Physical Properties
Before spectroscopic analysis, verify the physical constants to ensure bulk purity.
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Property Value Notes

Molecular Formula

C

H

N

O

Molecular Weight 176.17 g/mol

Appearance Yellow crystalline solid Nitro group imparts color.

Melting Point 118–119 °C
Lit. range: 113–119 °C

depending on solvent.

Solubility DMSO, Acetone, Methanol
Sparingly soluble in non-polar

solvents.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct deshielding effect of the 6-nitro group on the
adjacent protons (H5 and H7) and the diagnostic methyl singlet at C2.

H NMR Data (400 MHz, CDCl

/ DMSO-d

)
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Position
Shift (

ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

NH

11.60

(DMSO)~8.5

(CDCl

)

Broad Singlet -
Exchangeable

acidic proton.

H-7 8.36 Doublet (d)

Diagnostic:

Highly

deshielded by

ortho-nitro group.

Appears as a

doublet due to

meta-coupling.

H-5 7.98
Doublet of

Doublets (dd)

Deshielded by

ortho-nitro.

Couples with H4

(ortho) and H7

(meta).

H-4 7.55 Doublet (d)

Pseudo-triplet

appearance

possible if long-

range coupling

exists.

H-3 6.38 Singlet (s) -

Characteristic C3

proton of 2-

substituted

indoles. Can

show fine allylic

coupling (

Hz) to 2-Me.

2-CH 2.55 Singlet (s) - Methyl group

attached to the
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electron-rich

pyrrole ring.

Interpretation Notes:

Solvent Effect: In CDCl

, the NH signal may be broad or unobserved depending on concentration and water content.
In DMSO-d

, it is sharp and downfield (~11.6 ppm).

H7 vs H4: H7 is the most downfield aromatic signal (excluding NH) due to the inductive and

resonance withdrawal of the nitro group and its proximity to the indole nitrogen.

C NMR Data (100 MHz, DMSO-d

)
Carbonyl/Nitro Carbons: ~142.0 (C-NO

).

Aromatic CH: 115.5 (C4), 107.8 (C5), 113.2 (C7), 100.5 (C3).

Quaternary Carbons: 138.5 (C2), 135.0 (C7a), 128.5 (C3a).

Aliphatic: 13.5 (CH

).

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the nitro group and the indole amine.
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Functional Group
Wavenumber (cm

)
Mode

N-H 3314
Stretching (Secondary amine,

H-bonded)

NO

(Asym)
1543 Asymmetric stretching (Strong)

NO

(Sym)
1316 Symmetric stretching (Strong)

C=C (Ar) 1589, 1463 Aromatic ring breathing

C-N 1069 Aryl-amine stretch

Mass Spectrometry (MS)
Ionization Mode: EI (70 eV) or ESI (+).

Molecular Ion (

): m/z 176.[3]

Base Peak: Often m/z 130 or 176 depending on conditions.

Fragmentation Pathway:

(176): Stable molecular ion.

(130): Loss of the nitro group (46 Da).

(103): Subsequent loss of HCN from the pyrrole ring.
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Molecular Ion
[M]+ m/z 176

[M - NO2]+
m/z 130

- NO2 (46 Da)

[M - NO2 - HCN]+
m/z 103

- HCN (27 Da)
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Figure 2: Primary fragmentation pathway observed in Electron Impact (EI) mass spectrometry.

Experimental Protocol: Purity Verification
To be performed prior to biological screening.

Sample Prep: Dissolve 5 mg of 2-Methyl-6-nitro-1H-indole in 0.6 mL DMSO-d

. Ensure complete dissolution (sonicate if necessary).

Acquisition:

Run standard

H NMR (16 scans).

Check: Verify the integral ratio of the Methyl singlet (2.55 ppm, 3H) to the H-3 singlet (6.38

ppm, 1H). A deviation >5% indicates impurity (likely starting material or regioisomer).

Regioisomer Check: Inspect the 7.0–8.0 ppm region. The 4-nitro isomer typically displays

different coupling patterns (triplet-like for H6 if H5/H7 coupling is similar).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body-img#spectroscopic-data-for-2-methyl-6-nitro-1h-indole-a-technical-guide
https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#spectroscopic-data-for-2-methyl-6-nitro-1h-indole-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point: Measure MP. A sharp range (118–119 °C) confirms high crystalline purity. A

depressed range (<113 °C) suggests contamination with the 4-nitro isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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